(R)-1-(4-Phenyl-1H-imidazol-2-yl)ethanamine
Overview
Description
(R)-1-(4-Phenyl-1H-imidazol-2-yl)ethanamine, also known as R-(-)-Phenylisopropylmethylamine, is a chiral amine that has been widely used in scientific research due to its unique properties. This compound has been found to have potential applications in various fields such as medicine, biochemistry, and pharmacology. In
Mechanism of Action
The mechanism of action of (R)-1-(4-Phenyl-1H-imidazol-2-yl)ethanamine is not fully understood. However, it has been found to act as a monoamine oxidase inhibitor, which increases the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. This action has been linked to its potential therapeutic effects in the treatment of neurological disorders.
Biochemical and Physiological Effects
(R)-1-(4-Phenyl-1H-imidazol-2-yl)ethanamine has been found to have various biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters in the brain, which can lead to improved mood and cognitive function. Additionally, it has been found to have antioxidant properties, which can protect against oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
(R)-1-(4-Phenyl-1H-imidazol-2-yl)ethanamine has several advantages for lab experiments. It is a chiral compound, which means that it can be used to study the effects of enantiomers on biological systems. Additionally, it has been found to have low toxicity and high stability, which makes it a suitable compound for long-term studies. However, its synthesis is complex and requires specialized equipment and expertise, which can limit its availability and use in some labs.
Future Directions
There are several future directions for the study of (R)-1-(4-Phenyl-1H-imidazol-2-yl)ethanamine. One potential direction is the development of new drugs based on its structure and mechanism of action. Additionally, further studies are needed to fully understand its effects on neurotransmitter levels and its potential therapeutic applications in the treatment of neurological disorders. Finally, the study of its antioxidant properties and potential role in preventing oxidative stress and inflammation could lead to new insights into the prevention and treatment of various diseases.
Scientific Research Applications
(R)-1-(4-Phenyl-1H-imidazol-2-yl)ethanamine has been used in various scientific research studies due to its unique properties. It has been found to have potential applications in the field of medicine, particularly in the treatment of neurological disorders such as Parkinson's disease and depression. Additionally, it has been used in the study of receptor binding and the development of new drugs.
properties
IUPAC Name |
(1R)-1-(5-phenyl-1H-imidazol-2-yl)ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3/c1-8(12)11-13-7-10(14-11)9-5-3-2-4-6-9/h2-8H,12H2,1H3,(H,13,14)/t8-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQFMQMXJXWTGON-MRVPVSSYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC=C(N1)C2=CC=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=NC=C(N1)C2=CC=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30432178 | |
Record name | (R)-1-(4-Phenyl-1H-imidazol-2-yl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30432178 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1-(4-Phenyl-1H-imidazol-2-yl)ethanamine | |
CAS RN |
335246-81-6 | |
Record name | (R)-1-(4-Phenyl-1H-imidazol-2-yl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30432178 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.